2'-Deoxyadenosine-5'-diphosphate sodium salt
Description
2'-Deoxyadenosine-5'-diphosphate sodium salt (2'-DADP) is an important nucleotide in biochemistry and molecular biology research. It is widely used as a substrate in enzymatic reactions, as a building block in the synthesis of DNA and RNA, and as a reagent in various biochemical and physiological studies. 2'-DADP is also used in the synthesis of various drugs and pharmaceuticals.
Scientific Research Applications
Synthesis of Deoxyadenylate Oligonucleotides
2’-Deoxyadenosine-5’-diphosphate (dADP) is used for the synthesis of deoxyadenylate oligonucleotides with enzymes such as polynucleotide phosphorylase from Escherichia coli . This application is crucial in the field of molecular biology, where oligonucleotides are used as primers for DNA sequencing and synthesis.
Inhibitor of Bacterial Poly (A) Polymerase
dADP acts as an inhibitor of bacterial poly (A) polymerase . This application is significant in the field of microbiology, where it helps in understanding the mechanism of bacterial RNA processing and degradation.
Alternative Substrate for ATPase and DNA/RNA Polymerases
DeoxyADP can be used as an alternative substrate or inhibitor for studies of ATPase and DNA and RNA polymerase specificity . This application is important in enzymology and molecular biology, where it aids in the study of enzyme kinetics and specificity.
Study of Purine Metabolism
2’-Deoxyadenosine-5’-diphosphate (dADP) is produced as a product of hypoxanthine oxidase action on hypoxanthine during purine degradation in the body . This application is significant in biochemistry, where it helps in understanding purine metabolism and related disorders.
Study of Inborn Errors of Metabolism
dADP levels are increased in erythrocytes isolated from patients with adenosine deaminase (ADA) deficiency, an inborn error of metabolism characterized by severe combined immunodeficiency (SCID) . This application is crucial in medical research, where it aids in the study of genetic disorders and potential therapeutic strategies.
Nucleotide Biosynthesis
2’-Deoxyadenosine-5’-diphosphate (dADP) is involved in nucleotide biosynthesis . This application is significant in cellular biology, where it helps in understanding the process of DNA replication and repair.
properties
IUPAC Name |
disodium;[[(2R,3S,5R)-5-(6-aminopurin-9-yl)-3-hydroxyoxolan-2-yl]methoxy-oxidophosphoryl] hydrogen phosphate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N5O9P2.2Na/c11-9-8-10(13-3-12-9)15(4-14-8)7-1-5(16)6(23-7)2-22-26(20,21)24-25(17,18)19;;/h3-7,16H,1-2H2,(H,20,21)(H2,11,12,13)(H2,17,18,19);;/q;2*+1/p-2/t5-,6+,7+;;/m0../s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QPOQRKUWBIAHBO-OJSHLMAWSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(OC1N2C=NC3=C(N=CN=C32)N)COP(=O)([O-])OP(=O)(O)[O-])O.[Na+].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]([C@H](O[C@H]1N2C=NC3=C(N=CN=C32)N)COP(=O)([O-])OP(=O)(O)[O-])O.[Na+].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N5Na2O9P2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2'-Deoxyadenosine-5'-diphosphate sodium salt | |
CAS RN |
72003-83-9 |
Source
|
| Record name | Adenosine 5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0072003839 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Adenosine 5'-(trihydrogen diphosphate), 2'-deoxy-, disodium salt | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.069.324 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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